1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

• IUPAC Name: 2-(1-methylindol-3-yl)-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H17N5O/c1-19-9-12(14-4-2-3-5-15(14)19)8-16(22)20-10-13(11-20)21-7-6-17-18-21/h2-7,9,13H,8,10-11H2,1H3
• InChI Key: CVQXGWFTNLKXOO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CC(C3)N4C=CN=N4
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone, also known as AAZ-A-154, is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of benzocarbapenems from indoles and their properties, which may include compounds similar to the query molecule, was studied by Coulton, Gilchrist, and Graham (1998). They explored the cyclodehydration of β-amino acids derived from indoles, which is relevant to understanding the chemical behavior of similar compounds (Coulton, Gilchrist, & Graham, 1998).

Anti-Inflammatory and Pharmacological Activities

• Research by Kalsi, Shrimali, Bhalla, and Barthwal (1990) investigated the synthesis and anti-inflammatory activity of indolyl azetidinones. This study highlights the potential therapeutic applications of compounds structurally related to the query molecule (Kalsi, Shrimali, Bhalla, & Barthwal, 1990).

Antimicrobial Activity

• A 2020 study by Ashok et al. focused on the microwave-assisted synthesis of new 1,2,3-triazole derivatives and their antimicrobial activity. This research is relevant as it includes the synthesis and application of triazole derivatives, which are structurally similar to the query compound (Ashok et al., 2020).

Synthesis Techniques and Applications

• Mistry and Desai (2006) explored the microwave-assisted rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, for pharmacological evaluation. This study provides insights into efficient synthesis methods that could be applicable to the query compound (Mistry & Desai, 2006).

Novel Drug Design

• Thomas, George, and Harindran (2014) focused on designing novel azetidinone derivatives, including triazole, for anti-tubercular activity. The study's approach to drug design and synthesis can be relevant for developing compounds similar to the query molecule (Thomas, George, & Harindran, 2014).

Diverse Applications in Chemistry

• Research by Govindhan et al. (2017) on the synthesis, spectroscopic characterization, cytotoxic studies, and docking studies of a compound structurally similar to the query molecule reveals its potential applications in various fields, including chemistry and pharmacology (Govindhan et al., 2017).